Cas no 1807263-76-8 (Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate)

• Product Name: Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate
• CAS No: 1807263-76-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010628
• Update Time: 2025-11-01

Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-10-9(6-12(15)16-2)4-8(7-13)5-11(10)14/h4-5,14H,3,6H2,1-2H3
• InChI Key： JOGZWPPGGASMRZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(CC(=O)OC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate

Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate (CAS No. 1807263-76-8): An Overview

Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate (CAS No. 1807263-76-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a cyano group, an ethyl substituent, and a hydroxy group attached to a phenyl ring. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate is defined by the presence of a methyl ester group at the carboxylic acid position, which enhances its solubility and reactivity in various solvents. The cyano group, known for its strong electron-withdrawing properties, imparts significant electronic effects that can influence the compound's reactivity and stability. The ethyl substituent and hydroxy group further modulate the compound's physical and chemical properties, making it suitable for a wide range of applications.

In the pharmaceutical industry, Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of pyrazole derivatives with potent anti-inflammatory activity. The unique combination of functional groups in Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate allows for efficient and selective reactions, leading to the formation of highly functionalized molecules with therapeutic potential.

Moreover, Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate has been investigated for its role in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate is further demonstrated by its use in organic synthesis. The compound can undergo a variety of reactions, including nucleophilic substitution, condensation, and cyclization reactions. These reactions are facilitated by the presence of the cyano group and hydroxy group, which can act as both nucleophiles and electrophiles depending on the reaction conditions. This flexibility makes Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate an attractive choice for synthetic chemists working on complex molecule synthesis.

In addition to its synthetic applications, Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate has been studied for its biological activity. Preliminary studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. The antioxidant activity is attributed to the presence of the hydroxy group, which can scavenge free radicals and prevent cellular damage. Further research is needed to fully understand the biological mechanisms underlying these effects.

The safety profile of Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate is also an important consideration for its practical applications. Toxicological studies have indicated that this compound is generally well-tolerated at low concentrations. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, Methyl 5-cyano-2-ethyl-3-hydroxyphenylacetate (CAS No. 1807263-76-8) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatile reactivity make it an invaluable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in various scientific disciplines.